Cas no 2228584-99-2 (2-(2,4,6-trichlorophenyl)ethane-1-thiol)

• Product Name: 2-(2,4,6-trichlorophenyl)ethane-1-thiol
• CAS No: 2228584-99-2
• MF: C₈H₇Cl₃S
• MW: 241.565178155899
• CID: 6341361
• PubChem ID: 165968959
• Update Time: 2025-06-14

2-(2,4,6-trichlorophenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trichlorophenyl)ethane-1-thiol
• 2228584-99-2
• EN300-1978544

• Inchi： 1S/C8H7Cl3S/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4,12H,1-2H2
• InChI Key： BYDYAJLFNFCOPD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1CCS)Cl)Cl

Computed Properties

• Exact Mass: 239.933404g/mol
• Monoisotopic Mass: 239.933404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 1Ų

Additional information on 2-(2,4,6-trichlorophenyl)ethane-1-thiol

Recent Advances in the Study of 2-(2,4,6-Trichlorophenyl)ethane-1-thiol (CAS: 2228584-99-2)

2-(2,4,6-Trichlorophenyl)ethane-1-thiol (CAS: 2228584-99-2) is a sulfur-containing organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a building block in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in medicine.

The compound's structure, characterized by a trichlorophenyl group attached to an ethane-thiol moiety, confers distinct reactivity and binding properties. Recent research has focused on its ability to interact with biological targets, such as cysteine proteases and redox-sensitive proteins, making it a promising candidate for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a reversible inhibitor of cathepsin B, a protease implicated in cancer metastasis and inflammatory diseases.

In addition to its inhibitory properties, 2-(2,4,6-trichlorophenyl)ethane-1-thiol has shown antimicrobial activity against drug-resistant bacterial strains. A 2024 study in Antimicrobial Agents and Chemotherapy reported its synergistic effects with conventional antibiotics, enhancing their potency against methicillin-resistant Staphylococcus aureus (MRSA). The compound's thiol group is believed to disrupt bacterial redox homeostasis, contributing to its bactericidal effects.

Further investigations have explored the compound's potential in material science, particularly in the development of self-assembled monolayers (SAMs) for biosensor applications. Its ability to form stable bonds with gold surfaces has been leveraged to create sensitive detection platforms for biomarkers. A recent preprint on ChemRxiv detailed its use in a novel electrochemical sensor for detecting interleukin-6, a key inflammatory marker.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to derivatize the core structure to improve bioavailability and target specificity. Collaborative efforts between academic and industrial researchers are expected to accelerate its translation into clinical applications.

In conclusion, 2-(2,4,6-trichlorophenyl)ethane-1-thiol (CAS: 2228584-99-2) represents a versatile scaffold with broad applications in drug discovery, antimicrobial therapy, and biosensing. Continued exploration of its chemical and biological properties will likely yield further breakthroughs in the coming years.